- Semisynthetic β-lactam antibiotics. III. Synthesis and antibacterial activity of 7β-[2-(2-aminothiazol-4-yl)-2-(substituted carbamoylmethoxyimino)acetamido]cephalosporinsJournal of Antibiotics, 1986, 39(9), 1243-56,
Cas no 91188-13-5 (tert-butyl N-(azetidin-3-yl)carbamate)
91188-13-5 structure
tert-butyl N-(azetidin-3-yl)carbamate
tert-butyl N-(azetidin-3-yl)carbamate Properties
Names and Identifiers
-
- 3-(N-Boc-Amino)azetidine
- tert-Butyl azetidin-3-ylcarbamate
- 3-Boc-aminoazetidine
- 3-(Boc-amino)azetidine
- 3-N-Boc-Aminoazetidine
- 3-N-Boc-amino-azetidine
- azetidine-3-yl-carbamic acid tert-butyl ester
- tert-butyl N-(azetidin-3-yl)carbamate
- tert-Butyl 3-azetidinylcarbamate
- Azetidin-3-yl-carbamic acid tert-butyl ester
- 3-(BOC-AMINO)-AZETIDINE
- 3-(tert-butoxycarbonylamino)azetidine
- Carbamic acid, 3-azetidinyl-, 1,1-dimethylethyl ester
- Carbamic acid, N-3-azetidinyl-, 1,1-dimethylethyl ester
- 3-[(tert-Butoxycarbonyl)amino]azetidine
- PubChem1016
- Carbamic acid, 3-azetidinyl-, 1,1-dimethylethyl ester (9CI)
- 1,1-Dimethylethyl 3-azetidinylcarbamate
- 3-[N-(tert-Butyloxycarbonyl)amino]azetidine
- Azetidin-3-ylcarbamic acid tert-butyl ester
- Azetidine-3-ylcarbamic acid tert-butyl ester
- N-(Azetidin-3-yl)carbamic acid tert-butyl ester
- tert-Butyl N-azetidin-3-ylcarbamate
- tert-Butylazetidin-3-ylcarbamate
- 3-azetidinyl-carbamic acid, 1,1-dimethylethyl ester
- SCHEMBL114920
- SY017239
- azetidin-3-yl-carbamic acid tert butyl ester
- 3-aminoazetidine, 3-boc protected
- EN300-80654
- DTXSID50364023
- BDBM625992
- CS-W008685
- BCP05247
- tert.-butyl-azetidin-3-ylcarbamate
- EN300-118391
- 3-tert-butoxycarbonylaminoazetidine
- 1,1-dimethylethyl azetidin-3-ylcarbamate
- 3-N-Boc-amino-azetidine, AldrichCPR
- PS-5674
- DB-031171
- MFCD01861759
- 91188-13-5
- t-butyl azetidin-3-ylcarbamate
- Q-103146
- AKOS005146174
- 3-N-Boc-aminoazetidine
- Tert-butyl N-(azetidin-3-yl)carbamate
- azetidine-3-ylcarbamic acid tert-butyl ester
- tert-butyl N-azetidin-3-ylcarbamate
- 3-(boc-amino)azetidine
- azetidin-3-ylcarbamic acid tert-butyl ester
- 1,1-dimethylethyl 3-azetidinylcarbamate
- +Expand
-
- MFCD01861759
- NEMXVXVJGXZDRR-UHFFFAOYSA-N
- 1S/C8H16N2O2/c1-8(2,3)12-7(11)10-6-4-9-5-6/h6,9H,4-5H2,1-3H3,(H,10,11)
- O=C(NC1CNC1)OC(C)(C)C
Computed Properties
- 172.121178g/mol
- 0
- 0.3
- 2
- 3
- 3
- 172.121178g/mol
- 172.121178g/mol
- 50.4Ų
- 12
- 170
- 0
- 0
- 0
- 0
- 0
- 1
Experimental Properties
- 1.20260
- 50.36000
- 1.49
- Soluble in water. (5g/100ml)
- 267.5℃ at 760 mmHg
- 63-72 °C
- 116°(241°F)
- White to Yellow Solid
- 1.06
tert-butyl N-(azetidin-3-yl)carbamate Security Information
- GHS07
- 3
- S26-S36/37/39
- R36/37/38
- Xi
- UN 3077 9 / PGIII
- P261,P305+P351+P338,P302+P352,P321,P405,P501A
- P261;P305+P351+P338
- 2-8 °C
- 52
- H315,H319,H335
- IRRITANT
tert-butyl N-(azetidin-3-yl)carbamate Customs Data
- 2933990090
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-butyl N-(azetidin-3-yl)carbamate Price
tert-butyl N-(azetidin-3-yl)carbamate Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid , Ammonia Catalysts: Palladium Solvents: Ethanol , Water
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: 1,4-Dioxane , Water
2.1 Reagents: Hydrochloric acid , Ammonia Catalysts: Palladium Solvents: Ethanol , Water
2.1 Reagents: Hydrochloric acid , Ammonia Catalysts: Palladium Solvents: Ethanol , Water
Reference
- Semisynthetic β-lactam antibiotics. III. Synthesis and antibacterial activity of 7β-[2-(2-aminothiazol-4-yl)-2-(substituted carbamoylmethoxyimino)acetamido]cephalosporinsJournal of Antibiotics, 1986, 39(9), 1243-56,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol
2.1 Reagents: Triethylamine Solvents: 1,4-Dioxane , Water
3.1 Reagents: Hydrochloric acid , Ammonia Catalysts: Palladium Solvents: Ethanol , Water
2.1 Reagents: Triethylamine Solvents: 1,4-Dioxane , Water
3.1 Reagents: Hydrochloric acid , Ammonia Catalysts: Palladium Solvents: Ethanol , Water
Reference
- Semisynthetic β-lactam antibiotics. III. Synthesis and antibacterial activity of 7β-[2-(2-aminothiazol-4-yl)-2-(substituted carbamoylmethoxyimino)acetamido]cephalosporinsJournal of Antibiotics, 1986, 39(9), 1243-56,
tert-butyl N-(azetidin-3-yl)carbamate Raw materials
- 1-(diphenylmethyl)azetidin-3-yl methanesulfonate
- 1-Benzhydrylazetidin-3-amine
- tert-butyl-[cyano(phenyl)methylidene]amino carbonate
- tert-butyl N-(1-benzhydrylazetidin-3-yl)carbamate
tert-butyl N-(azetidin-3-yl)carbamate Preparation Products
tert-butyl N-(azetidin-3-yl)carbamate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:91188-13-5)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:91188-13-5)
TANG SI LEI
15026964105
2881489226@qq.com
tert-butyl N-(azetidin-3-yl)carbamate Related Literature
-
Gita Matulevi?iūt?,Neringa Kleizien?,Greta Ra?kauskien?,Vytas Martynaitis,Aurimas Bieliauskas,Urt? ?achlevi?iūt?,Rokas Jankauskas,Martynas R. Bartkus,Frank A. Sl?k,Algirdas ?a?kus RSC Adv. 2023 13 21570
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:91188-13-5)tert-butyl N-(azetidin-3-yl)carbamate
99%/99%/99%/99%
5g/10g/25g/100g
194.0/340.0/672.0/1027.0